Cas no 62224-28-6 (2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester structure
62224-28-6 structure
Product Name:2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester
CAS No:62224-28-6
MF:C9H11NO4S
MW:229.25294137001
CID:453691
PubChem ID:23344844
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester
    • tert-butyl 5-nitrothiophene-2-carboxylate
    • 62224-28-6
    • AKOS018718424
    • DTXSID10633242
    • tert-butyl5-nitrothiophene-2-carboxylate
    • F73017
    • BS-46782
    • CS-0197329
    • SCHEMBL11480640
    • BEWAPSFNODYQCW-UHFFFAOYSA-N
    • Inchi: 1S/C9H11NO4S/c1-9(2,3)14-8(11)6-4-5-7(15-6)10(12)13/h4-5H,1-3H3
    • InChI Key: BEWAPSFNODYQCW-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.04093
  • Monoisotopic Mass: 229.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 69.44

2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester Pricemore >>

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